(±)10-HDHA
(±)10-HDHA
(±)10-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)10-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name:
Vulcanchem
CAS No.:
90780-50-0
VCID:
VC0163535
InChI:
InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-12-15-18-21(23)19-16-13-10-11-14-17-20-22(24)25/h3-4,6-7,9,11-16,18,21,23H,2,5,8,10,17,19-20H2,1H3,(H,24,25)
SMILES:
CCC=CCC=CCC=CC=CC(CC=CCC=CCCC(=O)O)O
Molecular Formula:
C22H32O3
Molecular Weight:
344.495
(±)10-HDHA
CAS No.: 90780-50-0
Reference Standards
VCID: VC0163535
Molecular Formula: C22H32O3
Molecular Weight: 344.495
CAS No. | 90780-50-0 |
---|---|
Product Name | (±)10-HDHA |
Molecular Formula | C22H32O3 |
Molecular Weight | 344.495 |
IUPAC Name | 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic acid |
Standard InChI | InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-12-15-18-21(23)19-16-13-10-11-14-17-20-22(24)25/h3-4,6-7,9,11-16,18,21,23H,2,5,8,10,17,19-20H2,1H3,(H,24,25) |
Standard InChIKey | DDCYKEYDTGCKAS-UHFFFAOYSA-N |
SMILES | CCC=CCC=CCC=CC=CC(CC=CCC=CCCC(=O)O)O |
Description | (±)10-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)10-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid. |
Synonyms | 10-hydroxy Docosahexaenoic Acid;(±)10-HDoHE |
Reference | 1.VanRollins, M. and Murphy, R.C. Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. J. Lipid Res. 25(5), 507-517 (1984). |
PubChem Compound | 53394258 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume